Cas no 1806905-98-5 (3-Bromo-4-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine)

3-Bromo-4-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine is a highly functionalized pyridine derivative with significant utility in synthetic organic chemistry. Its multiple halogen substituents, including bromo, iodo, and difluoromethyl groups, make it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and further derivatization. The presence of both bromomethyl and iodo groups allows selective functionalization at distinct positions, facilitating complex molecular scaffolding. The difluoromethyl moiety enhances its potential in medicinal chemistry by contributing to metabolic stability and lipophilicity. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise structural modifications are required. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.

3-Bromo-4-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine structure

1806905-98-5 structure

Product Name:3-Bromo-4-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine

CAS No:1806905-98-5

MF:C₇H₄Br₂F₂IN

MW:426.822639465332

CID:4862192

Update Time:2025-05-22

3-Bromo-4-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine
- Inchi： 1S/C7H4Br2F2IN/c8-2-3-1-4(6(10)11)13-7(12)5(3)9/h1,6H,2H2
- InChI Key： LKQBJVATTVBAEY-UHFFFAOYSA-N
- SMILES： IC1=C(C(CBr)=CC(C(F)F)=N1)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 173
XLogP3: 3.4
Topological Polar Surface Area: 12.9

3-Bromo-4-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029058805-250mg	3-Bromo-4-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine	1806905-98-5	97%	250mg	$988.80	2022-03-31
Alichem	A029058805-500mg	3-Bromo-4-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine	1806905-98-5	97%	500mg	$1,597.40	2022-03-31
Alichem	A029058805-1g	3-Bromo-4-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine	1806905-98-5	97%	1g	$3,158.80	2022-03-31

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Additional information on 3-Bromo-4-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine

3-Bromo-4-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine: A Comprehensive Overview

The compound 3-Bromo-4-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine (CAS No. 1806905-98-5) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple halogen substituents, including bromine and iodine, along with a difluoromethyl group, makes this compound unique in terms of its chemical reactivity and physical properties.

The pyridine ring serves as the core structure of this compound, with substituents attached at positions 2, 3, 4, and 6. The iodine atom at position 2 imparts significant electronic effects due to its high electronegativity and large atomic size. The bromine atoms at positions 3 and 4 introduce additional electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical reactions. The difluoromethyl group at position 6 further enhances the molecule's complexity by introducing fluorine atoms, which are known for their strong electronegativity and ability to stabilize molecules through inductive effects.

Recent studies have highlighted the importance of such halogenated pyridines in drug discovery and materials science. For instance, the presence of multiple halogen substituents can significantly alter the pharmacokinetic properties of a molecule, making it more suitable for therapeutic applications. Additionally, the unique electronic properties of this compound make it a promising candidate for use in advanced materials such as semiconductors and optoelectronic devices.

In terms of synthesis, 3-Bromo-4-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine can be prepared through a series of carefully designed organic reactions. These include nucleophilic aromatic substitution, electrophilic substitution, and coupling reactions. The choice of reaction conditions and reagents plays a crucial role in ensuring high yields and purity of the final product. Researchers have also explored the use of transition metal catalysts to facilitate these reactions, thereby improving their efficiency and selectivity.

The application of this compound extends beyond traditional chemical synthesis. For example, it has been utilized as an intermediate in the synthesis of bioactive molecules with potential anticancer properties. The ability to fine-tune the electronic properties of such compounds through strategic substitution patterns has opened new avenues for drug development.

Moreover, the compound's stability under various conditions has been a subject of recent investigations. Studies have shown that the presence of multiple halogen atoms enhances the thermal stability of the molecule, making it suitable for high-temperature applications. This property is particularly valuable in industries such as polymer chemistry and catalysis.

In conclusion, 3-Bromo-4-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine (CAS No. 1806905-98-5) is a versatile compound with a wide range of potential applications. Its unique structure and properties make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.